![molecular formula C22H21N3O6S2 B2954929 2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide CAS No. 1207035-30-0](/img/structure/B2954929.png)
2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide
Description
2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide is a useful research compound. Its molecular formula is C22H21N3O6S2 and its molecular weight is 487.55. The purity is usually 95%.
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Scientific Research Applications
Cytotoxicity and Enzyme Inhibition
Research on polymethoxylated-pyrazoline benzene sulfonamides, which share a structural resemblance with the compound , has shown cytotoxic activities against tumor and non-tumor cell lines. These compounds exhibit inhibitory effects on carbonic anhydrase isoenzymes, suggesting potential applications in cancer therapy and enzyme inhibition research (Kucukoglu et al., 2016).
VEGFR-2 Inhibitors
Novel sulfonamides carrying a biologically active 3,4-dimethoxyphenyl moiety have been designed and synthesized, showing efficacy as cytotoxic agents against various cancer cell lines and inhibiting vascular endothelial growth factor receptor (VEGFR)-2. This highlights the compound's potential in anticancer drug development (Ghorab et al., 2016).
Material Science Applications
The synthesis and investigation of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes reveal their stability and potential applications in chemiluminescence, which could be leveraged in material sciences for developing new luminescent materials (Watanabe et al., 2010).
Proton Exchange Membranes
Sulfonated poly (aryl ether sulfone) containing 1,3,4-oxadiazole has been evaluated for use as proton exchange membranes in fuel cells, demonstrating excellent thermal, dimensional, and oxidative stability. This suggests its utility in the development of more efficient fuel cell technologies (Xu et al., 2013).
Corrosion Inhibition
2,5-Bis(4-methoxyphenyl)-1,3,4-oxadiazole has been studied for its corrosion inhibition properties for mild steel in sulfuric acid media. Its high efficiency makes it a promising candidate for industrial applications to prevent corrosion (Bouklah et al., 2006).
properties
IUPAC Name |
2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(3-methoxyphenyl)-N-methylthiophene-3-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O6S2/c1-25(15-6-5-7-16(13-15)28-2)33(26,27)19-10-11-32-20(19)22-23-21(24-31-22)14-8-9-17(29-3)18(12-14)30-4/h5-13H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTCLAIZDCYGWKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC(=CC=C1)OC)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC(=C(C=C4)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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